Cas no 286013-17-0 (Benzaldehyde-formyl-13C,4-chloro- (9CI))

• Product Name: Benzaldehyde-formyl-13C,4-chloro- (9CI)
• CAS No: 286013-17-0
• MF: C₇H₅ClO
• MW: 141.55965590477
• CID: 252334
• PubChem ID: 16213518
• Update Time: 2025-04-19

Benzaldehyde-formyl-13C,4-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde-formyl-13C,4-chloro- (9CI)
• 4-Chlorobenzaldehyde
• 4-CHLOROBENZALDEHYDE, [CARBONYL-13C]
• 286013-17-0
• 4-Chlorobenzaldehyde-alpha-13C, 99 atom % 13C
• 4-Chlorobenzaldehyde-alpha-13C
• 4-Chloro(formyl-~13~C)benzaldehyde
• starbld0000303
• DTXSID40584011

• Inchi： 1S/C7H5ClO/c8-7-3-1-6(5-9)2-4-7/h1-5H/i5+1
• InChI Key： AVPYQKSLYISFPO-HOSYLAQJSA-N
• SMILES： ClC1C=CC([13CH]=O)=CC=1

Computed Properties

• Exact Mass: 141.0062473g/mol
• Monoisotopic Mass: 141.0062473g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 45-50 °C(lit.)
• Boiling Point: 213-214 °C(lit.)
• Solubility: Not determined

Benzaldehyde-formyl-13C,4-chloro- (9CI) Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37/39-36
• Hazardous Material Identification：
• Risk Phrases：R22